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Adenosine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2/'-deoxy-2/'-fluoro- Adenosine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2/'-deoxy-2/'-fluoro-
Brand Name: Vulcanchem
CAS No.: 136834-21-4
VCID: VC0189298
InChI: InChI=1S/C38H34FN5O6/c1-47-28-17-13-26(14-18-28)38(25-11-7-4-8-12-25,27-15-19-29(48-2)20-16-27)49-21-30-33(45)31(39)37(50-30)44-23-42-32-34(40-22-41-35(32)44)43-36(46)24-9-5-3-6-10-24/h3-20,22-23,30-31,33,37,45H,21H2,1-2H3,(H,40,41,43,46)/t30-,31-,33-,37-/m1/s1
SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7)F)O
Molecular Formula: C38H34FN5O6
Molecular Weight: 675.7 g/mol

Adenosine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2/'-deoxy-2/'-fluoro-

CAS No.: 136834-21-4

Main Products

VCID: VC0189298

Molecular Formula: C38H34FN5O6

Molecular Weight: 675.7 g/mol

Adenosine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2/'-deoxy-2/'-fluoro- - 136834-21-4

CAS No. 136834-21-4
Product Name Adenosine, N-benzoyl-5/'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2/'-deoxy-2/'-fluoro-
Molecular Formula C38H34FN5O6
Molecular Weight 675.7 g/mol
IUPAC Name N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-fluoro-4-hydroxyoxolan-2-yl]purin-6-yl]benzamide
Standard InChI InChI=1S/C38H34FN5O6/c1-47-28-17-13-26(14-18-28)38(25-11-7-4-8-12-25,27-15-19-29(48-2)20-16-27)49-21-30-33(45)31(39)37(50-30)44-23-42-32-34(40-22-41-35(32)44)43-36(46)24-9-5-3-6-10-24/h3-20,22-23,30-31,33,37,45H,21H2,1-2H3,(H,40,41,43,46)/t30-,31-,33-,37-/m1/s1
Standard InChIKey DDOOVEXTSRBCMU-VYUOYPLNSA-N
Isomeric SMILES COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7)F)O
SMILES COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7)F)O
Canonical SMILES COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)NC(=O)C7=CC=CC=C7)F)O
PubChem Compound 11125261
Last Modified Nov 11 2021
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